molecular formula C8H9NO3 B1226634 4-(2-Nitroethyl)phenol CAS No. 37567-58-1

4-(2-Nitroethyl)phenol

Cat. No. B1226634
CAS RN: 37567-58-1
M. Wt: 167.16 g/mol
InChI Key: VUBNQBXWQVHBLU-UHFFFAOYSA-N
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Description

4-(2-Nitroethyl)phenol is a natural product found in Eschscholzia californica and Lysichiton americanus with data available.

Scientific Research Applications

Formation and Behavior in the Environment

  • Phenol Photonitration

    The formation of nitrophenols, including compounds similar to 4-(2-Nitroethyl)phenol, occurs in aqueous solutions upon UV irradiation of phenol and nitrite, with the process being affected by the presence of oxygen and 2-propanol. This research provides insights into the environmental formation of nitrophenols (Vione et al., 2001).

  • Kinetic Study of Phenol Nitration

    The transformation of phenol in the presence of nitrous acid, a process relevant to atmospheric chemistry and water treatment techniques, leads to the formation of nitrophenols. This study provides a kinetic analysis of phenol transformation in environmental contexts (Vione et al., 2004).

Detection and Remediation

  • Electrochemical Sensing

    Research on the electrochemical sensing of 4-nitrophenol, a compound structurally related to 4-(2-Nitroethyl)phenol, was conducted using biosynthesized copper oxide nanoparticles. This study highlights potential methods for detecting and remediating nitrophenol pollutants (Singh et al., 2017).

  • Biodegradation of Nitrophenols

    A study identified a gene cluster responsible for the biodegradation of 4-nitrophenol in a Gram-positive bacterium, suggesting potential biological methods for the degradation of nitrophenol pollutants (Kitagawa et al., 2004).

Photochemical and Chemical Dynamics

  • Photochemistry of Nitrophenol Molecules

    This research provides insights into the photochemical behavior of nitrophenol molecules and clusters, relevant to understanding the dynamics of compounds like 4-(2-Nitroethyl)phenol under different environmental conditions (Grygoryeva et al., 2016).

  • Reaction Pathways in Environmental Waters

    A study on the reaction of phenol with nitrite ions highlights the pathways of nitrophenol formation, including those related to 4-(2-Nitroethyl)phenol, in environmental waters (Patnaik & Khoury, 2004).

Additional Applications

  • Solvatochromic Phenolates

    Research on nitro-substituted phenolates, including compounds structurally related to 4-(2-Nitroethyl)phenol, explores their solvatochromism and applications as solvatochromic switches and probes (Nandi et al., 2012).

  • Ultrasonic Destruction of Phenols

    A review of research on the ultrasonic techniques for decontaminating effluents with phenol and nitrophenol residuals offers insights into the potential remediation strategies for compounds like 4-(2-Nitroethyl)phenol (Kidak & Ince, 2006).

properties

IUPAC Name

4-(2-nitroethyl)phenol
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InChI

InChI=1S/C8H9NO3/c10-8-3-1-7(2-4-8)5-6-9(11)12/h1-4,10H,5-6H2
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InChI Key

VUBNQBXWQVHBLU-UHFFFAOYSA-N
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Canonical SMILES

C1=CC(=CC=C1CC[N+](=O)[O-])O
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Molecular Formula

C8H9NO3
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DSSTOX Substance ID

DTXSID00191003
Record name 1-Nitro-2-(4-hydroxyphenyl)ethane
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Molecular Weight

167.16 g/mol
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Product Name

4-(2-Nitroethyl)phenol

CAS RN

37567-58-1
Record name 1-Nitro-2-(4-hydroxyphenyl)ethane
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